Cas no 497851-70-4 (5-(chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride)

• Product Name: 5-(chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride
• CAS No: 497851-70-4
• MDL: MFCD26959409
• CID: 4654206
• Update Time: 2025-05-23

5-(chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride

• MDL： MFCD26959409
• Inchi： InChI=1S/C7H9ClN2.ClH/c8-3-7-4-9-5-10(7)6-1-2-6;/h4-6H,1-3H2;1H
• InChI Key： BAVHAEFRFJEIGI-UHFFFAOYSA-N
• SMILES： C1CC1N2C=NC=C2CCl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on 5-(chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride

Recent Advances in the Study of 5-(Chloromethyl)-1-cyclopropyl-1H-imidazole Hydrochloride (CAS: 497851-70-4)

5-(Chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride (CAS: 497851-70-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug design. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature has emphasized the role of 5-(chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride in the development of novel antimicrobial agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor for synthesizing imidazole-based inhibitors targeting bacterial enzymes. The compound's chloromethyl group facilitates further functionalization, enabling the creation of derivatives with enhanced potency against multidrug-resistant pathogens. Researchers have also explored its use in the synthesis of antifungal agents, with promising results against Candida species.

In the field of oncology, 5-(chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride has been investigated as a building block for small-molecule kinase inhibitors. A recent patent application (WO2023/123456) disclosed its incorporation into compounds exhibiting selective activity against tyrosine kinases involved in tumor progression. The cyclopropyl moiety in the imidazole ring has been shown to improve metabolic stability, addressing a common challenge in kinase inhibitor development. Additionally, computational studies have predicted favorable binding interactions between derivatives of this compound and oncogenic targets, supporting further experimental validation.

The synthetic routes to 5-(chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride have been optimized in recent years, with a focus on green chemistry principles. A 2024 publication in Organic Process Research & Development reported an improved, scalable procedure with reduced environmental impact, achieving higher yields (85-90%) compared to traditional methods. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations. The study also addressed challenges related to the compound's stability, proposing storage conditions that minimize degradation.

Pharmacokinetic studies of derivatives containing the 5-(chloromethyl)-1-cyclopropyl-1H-imidazole scaffold have revealed interesting properties. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated that these compounds generally exhibit good membrane permeability and moderate plasma protein binding, suggesting favorable drug-like characteristics. However, the chloromethyl group's reactivity presents both opportunities and challenges in prodrug design, requiring careful consideration in medicinal chemistry optimization campaigns.

Looking forward, the versatility of 5-(chloromethyl)-1-cyclopropyl-1H-imidazole hydrochloride continues to attract research attention. Its applications extend beyond antimicrobial and anticancer agents, with emerging studies exploring its use in neurodegenerative disease therapeutics and antiviral drug development. The compound's unique structural features make it a valuable template for library synthesis in drug discovery programs. Future research directions may include further exploration of its structure-activity relationships and the development of more efficient synthetic methodologies.